Lipophilicity Increase Versus N-Methyl Analog
The target compound demonstrates a significant increase in predicted lipophilicity (LogP) compared to its closest analog, (1-methyl-1H-pyrazol-4-yl)methanesulfonamide. This quantitative difference is critical for modulating membrane permeability and non-specific binding in biological assays .
| Evidence Dimension | Lipophilicity (Predicted LogP/ALogP) |
|---|---|
| Target Compound Data | LogP = -0.3085 (Source: leyan.com) |
| Comparator Or Baseline | (1-methyl-1H-pyrazol-4-yl)methanesulfonamide, LogP = -1.611 (Source: chembase.cn) |
| Quantified Difference | Δ LogP ≈ +1.30 |
| Conditions | Values are vendor-published predicted LogP, aiding comparison despite varied computational methods. |
Why This Matters
A LogP difference of over one unit can translate to significantly different pharmacokinetic properties, making the ethyl analog preferable when higher passive permeability or target engagement in lipophilic environments is required.
